Cas no 1179359-87-5 (5-(4-Fluorophenyl)picolinimidamide hydrochloride)

• Product Name: 5-(4-Fluorophenyl)picolinimidamide hydrochloride
• CAS No: 1179359-87-5
• MF: C₁₂H₁₁ClFN₃
• MW: 251.687244653702
• CID: 1030799
• PubChem ID: 53485046
• Update Time: 2025-05-26

5-(4-Fluorophenyl)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)picolinimidamide hydrochloride
• 5-(4-fluorophenyl)pyridine-2-carboximidamide,hydrochloride
• 5-(4-FLUOROPHENYL)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 5-(4-Fluorophenyl)pyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID90704343
• AKOS015849275
• 1179359-87-5
• 5-(4-Fluorophenyl)picolinimidamidehydrochloride
• DB-358612
• 5-(4-fluorophenyl)picolinamidine hydrochloride salt

• Inchi： 1S/C12H10FN3.ClH/c13-10-4-1-8(2-5-10)9-3-6-11(12(14)15)16-7-9;/h1-7H,(H3,14,15);1H
• InChI Key： IGJBAMYFMOLZNP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1C=NC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 251.0625532g/mol
• Monoisotopic Mass: 251.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-Fluorophenyl)picolinimidamide hydrochloride

5-(4-Fluorophenyl)picolinimidamide hydrochloride (CAS No. 1179359-87-5): A Comprehensive Overview

5-(4-Fluorophenyl)picolinimidamide hydrochloride, a compound with the CAS registry number 1179359-87-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinimidamides, which are derivatives of picolinic acid, a naturally occurring compound with diverse biological activities. The presence of the 4-fluorophenyl group introduces unique electronic and steric properties, making this compound a valuable tool in drug discovery and material science.

The synthesis of 5-(4-fluorophenyl)picolinimidamide hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. The starting material, picolinic acid, undergoes amidation to form the corresponding imidamide derivative. Subsequent substitution reactions introduce the 4-fluorophenyl group at the fifth position of the picoline ring, resulting in the final product after hydrochloride salt formation. This multi-step synthesis highlights the importance of precise reaction control and purification techniques to ensure high purity and stability of the compound.

Recent studies have explored the potential applications of 5-(4-fluorophenyl)picolinimidamide hydrochloride in various fields. In pharmacology, this compound has shown promising activity as a potential modulator of ion channels, particularly in voltage-gated sodium channels. Its ability to selectively bind to these channels makes it a candidate for developing novel therapeutic agents for conditions such as epilepsy and chronic pain. Additionally, research has demonstrated its role as a ligand in metalloenzyme inhibition, suggesting its utility in designing inhibitors for enzymes involved in diseases like cancer and neurodegenerative disorders.

In material science, 5-(4-fluorophenyl)picolinimidamide hydrochloride has been investigated for its coordination properties with transition metals. The nitrogen atoms in the imidamide group facilitate strong metal-ligand interactions, making this compound a potential building block for constructing metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

The structural uniqueness of 5-(4-fluorophenyl)picolinimidamide hydrochloride lies in its combination of aromaticity from the phenyl ring and the electron-withdrawing effects introduced by the fluorine atom. This balance between conjugation and electronegativity enhances its reactivity and selectivity in various chemical transformations. Furthermore, its hydrochloride salt form ensures good solubility in aqueous media, which is advantageous for both laboratory studies and potential therapeutic applications.

From an environmental perspective, understanding the degradation pathways of 5-(4-fluorophenyl)picolinimidamide hydrochloride is crucial for assessing its ecological impact. Recent research indicates that this compound undergoes enzymatic degradation under aerobic conditions, with microbial communities playing a significant role in its biodegradation. This information is vital for ensuring sustainable practices during its production and disposal.

In conclusion, 5-(4-fluorophenyl)picolinimidamide hydrochloride (CAS No. 1179359-87-5) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application studies, position it as a key player in future innovations within chemistry and pharmacology.